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This technical guide provides an in-depth exploration of the core thermodynamic properties of
saturated steam. The information is presented to be a valuable resource for researchers,
scientists, and professionals in drug development who utilize steam in sterilization, heating,
and other critical processes. This guide summarizes quantitative data in clear, accessible
tables, details the experimental protocols for measuring these properties, and provides
visualizations to illustrate the fundamental relationships between them.

Core Thermodynamic Properties of Saturated Steam

Saturated steam exists at a specific saturation temperature for a given saturation pressure. It is
the point where water and steam can coexist in equilibrium.[1] Any additional energy added to
the water at this point will cause a phase change to steam without an increase in temperature.
The key thermodynamic properties that define the state of saturated steam are:

e Saturation Pressure (Psat): The pressure at which a substance changes phase from liquid to
gas or vice versa at a given temperature.

o Saturation Temperature (Tsat): The temperature at which a substance changes phase at a
given pressure. For saturated steam, pressure and temperature are directly dependent on
each other.[2]
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e Specific Volume (v): The volume per unit mass of the substance. For saturated steam, we
consider the specific volume of the saturated liquid (vf) and the specific volume of the
saturated vapor (vg).[3] The specific volume of a steam-water mixture (wet steam) can be
calculated using its quality.[4]

o Specific Enthalpy (h): The total heat content per unit mass. It includes the internal energy
and the product of pressure and volume. For saturated steam, we distinguish between the
specific enthalpy of the saturated liquid (hf), the specific enthalpy of the saturated vapor (hg),
and the latent heat of vaporization (hfg), which is the energy required to change the phase
from liquid to vapor at constant temperature and pressure.[5]

o Specific Entropy (s): A measure of the randomness or disorder of a system per unit mass.
Similar to other properties, we have the specific entropy of the saturated liquid (sf) and the
specific entropy of the saturated vapor (sg).

These properties are interconnected, and knowing any two independent properties allows for
the determination of the others, often with the use of steam tables.[5]

Data Presentation: Saturated Steam Tables

The following tables summarize the thermodynamic properties of saturated steam at various
pressures. The data is presented in both Sl and Imperial units for ease of use.

Table 1: Thermodynamic Properties of Saturated Steam (S| Units)

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://physics.stackexchange.com/questions/254725/specific-volume-in-a-saturated-steam-mixture
https://www.spiraxsarco.com/learn-about-steam/steam-engineering-principles-and-heat-transfer/what-is-steam?sc_lang=en-GB
https://www.slideshare.net/slideshow/marcet-boiler-30868236/30868236
https://www.slideshare.net/slideshow/marcet-boiler-30868236/30868236
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

- . ... Specifi ... Specifi Specifi
Specifi Specifi Specifi Specifi
c c c
c c c c
Enthal Entrop  Entrop
Pressu Tempe Volum Volum Enthal Enthal
PY: Y, '
re rature e, e, PY; Py, L
o o Vapori Liquid Vapor
(kPa) (°C) Liquid  Vapor Liquid . Vapor
zation (sf) (sqg)
(vf) (va) (hf) (ha)
(hfg) (kJ/kg-  (kJIkg-
(milkg) (m3kg) (kJ/kg) (kJ/kg)
(kJlkg) K) K)
0.00104
101.3 100.0 3 1.6720 419.1 2256.5 2675.6 1.3072 7.3542
0.00106
200 120.2 1 0.8857 504.7 2201.6 2706.3 1.5302 7.1269
0.00109
500 151.8 3 0.3748 640.1 2107.4 27475 1.8606 6.8207
0.00112
1000 179.9 ; 0.1943 762.5 2013.6 2776.1 2.1381 6.5828
0.00117
2000 2124 . 0.0995 908.4 1888.6 2797.0 2.4465 6.3367

Table 2: Thermodynamic Properties of Saturated Steam (Imperial Units)
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... Specifi . e e
. .. Specifi Specifi Specifi Specifi
Specifi  Specifi c
c c c c
c c Enthal
Enthal Enthal Entrop Entrop
Pressu Tempe Volum Volum pY,
Py, . Py Y Y
re rature e, e, o Vapori .
. L Liquid . Vapor Liquid  Vapor
(psia) (°F) Liquid  Vapor zation
(hf) (ha) (sf) (s9)
(vf) (v) (hfg)
(Btul/lb (Btu/lb (Btullb (Btullb
(ft3/1b) (ft3/1b) (Btu/lb . .
) ) “R) “°R)
)
14.7 212.0 0.01672 26.80 180.2 970.1 1150.3 0.3121 1.7566
30 250.3 0.01700 13.75 218.9 945.2 1164.1 0.3682 1.6993
50 281.0 0.01727 8.515 250.2 924.0 1174.2 0.4111 1.6585
100 327.8 0.01774 4.433 298.6 888.6 1187.2 0.4744 1.6034
200 381.8 0.01839 2.288 355.5 843.0 1198.5 0.5438 1.5464

Experimental Protocols

The data presented in the steam tables are derived from precise experimental measurements.
The following sections detail the methodologies for determining the key thermodynamic
properties of saturated steam.

Determination of Saturation Pressure and Temperature

The relationship between the saturation pressure and temperature of steam is fundamental. An
experimental apparatus known as a Marcet boiler is commonly used to determine this
relationship.[6][7]

Objective: To measure the saturation temperature of steam at various pressures and establish
the pressure-temperature relationship.

Apparatus:

e Marcet Boiler: A robust, sealed vessel partially filled with water, equipped with a pressure
gauge, a temperature sensor (thermocouple or resistance thermometer), and a heating
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element.[1]

o Pressure Transducer and Temperature Controller/Indicator.[7]
o Safety Valve.
Procedure:

o The Marcet boiler is filled with a specific amount of distilled water, ensuring space for steam
generation.

e The boiler is sealed, and the initial temperature and pressure are recorded.
e The heating element is activated, causing the water to heat up and boil, generating steam.
e As the water boils, the pressure inside the sealed vessel increases.

o Simultaneous readings of temperature and pressure are taken at regular intervals as the
steam pressure rises. It is crucial to allow the system to reach thermal equilibrium at each
measurement point.

e The collected data points of pressure versus temperature are plotted to visualize the
saturation curve.

Determination of Specific Enthalpy (Latent Heat of
Vaporization) by Calorimetry

Calorimetry is the primary method for measuring the heat transfer associated with a phase
change, which allows for the determination of the enthalpy of vaporization.

Objective: To measure the latent heat of vaporization of water.
Apparatus:
o Calorimeter: An insulated container to minimize heat loss to the surroundings.

o Steam Generator: To produce a steady supply of saturated steam.
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o Thermometer: To measure the temperature of the water in the calorimeter.
o Balance: To accurately measure the mass of the water and the condensed steam.
Procedure:

» A known mass of cool water is placed in the calorimeter, and its initial temperature is
recorded.

o Saturated steam from the steam generator is bubbled through the water in the calorimeter.

e The steam condenses, releasing its latent heat of vaporization, which heats the water in the
calorimeter.

» The steam supply is stopped once a sufficient temperature rise in the water is observed. The
final temperature of the water is recorded.

e The calorimeter is weighed again to determine the mass of the condensed steam.

e By applying the principle of conservation of energy (heat lost by steam = heat gained by
water and calorimeter), the latent heat of vaporization can be calculated.

Determination of Specific Volume via Steam Quality
Measurement

The specific volume of saturated steam (vapor) is difficult to measure directly. Instead, for wet
steam (a mixture of saturated liquid and vapor), the specific volume is determined by first
measuring the steam quality (dryness fraction). The quality of steam is the proportion of dry
steam in the total mass of the wet steam mixture.[8] A throttling calorimeter is a common
apparatus used for this purpose.[9]

Objective: To determine the quality of wet steam, which then allows for the calculation of its
specific volume.

Apparatus:
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Throttling Calorimeter: A device that allows steam to expand to a lower pressure, causing it
to become superheated.

Pressure gauges and thermometers to measure the conditions before and after throttling.

Procedure:

A sample of wet steam is drawn from the main steam line and passed into the throttling
calorimeter.

Inside the calorimeter, the steam undergoes a throttling process (a constant enthalpy
process) where its pressure is reduced.

If the steam has a high enough quality, it will become superheated after the pressure drop.

The temperature and pressure of the superheated steam in the calorimeter are measured.

Using steam tables for superheated steam, the specific enthalpy of the steam in the
calorimeter (h2) is determined.

Since the throttling process is isenthalpic, the enthalpy before throttling (h1) is equal to the
enthalpy after throttling (h2).

The enthalpy of the wet steam (h1l) is also given by the equation: hl = hfl + x * hfgl, where
hfl and hfgl are the enthalpy of saturated liquid and the enthalpy of vaporization at the initial
pressure, and x is the steam quality.

By equating hl and h2, the steam quality (x) can be calculated.

Once the quality (x) is known, the specific volume of the wet steam (v) can be calculated
using the formula: v = (1-x)vf + xvg, where vf and vg are the specific volumes of the
saturated liquid and saturated vapor at the initial pressure.[4]

Visualization of Thermodynamic Relationships

The following diagrams illustrate the relationships between the core thermodynamic properties

of saturated steam.
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Caption: Interrelationship of Saturated Steam Properties.
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Caption: Experimental Workflow for Determining Steam Properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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